5-(Azidomethyl)-3-tert-butyl-4,5-dihydro-1,2-oxazole

• IUPAC Name: 5-(azidomethyl)-3-tert-butyl-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C8H14N4O/c1-8(2,3)7-4-6(13-11-7)5-10-12-9/h6H,4-5H2,1-3H3
• InChI Key: FQPUCUWIPIAGLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(C1)CN=[N+]=[N-]
• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol

Description

Chemical Reactions Analysis

Azide-modified compounds are known to participate in click reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) or the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are often used for the introduction of affinity tags or the formation of bioconjugates.

Scientific Research Applications

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Radiation-Mediated Anticancer Properties

Researchers have explored the potential anticancer properties of azidonucleosides derived from 5-(azidomethyl) pyrimidine derivatives. .

Dearomative Rearrangement

A straightforward two-step protocol allows the synthesis of 5-(3-azidoprop-1-en-2-yl)benzo[d][1,3]dioxole from the natural product safrole. .

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used. For example, azacitidine, an azide-modified nucleoside, is thought to have antineoplastic activity via two mechanisms – at low doses, by inhibiting of DNA methyltransferase, causing hypomethylation of DNA, and at high doses, by its direct cytotoxicity to abnormal hematopoietic cells in the bone marrow through its incorporation into DNA and RNA, resulting in cell death.